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Compound of Interest

Chloro(dicyclohexylphenylphosphi
ne)gold(l)

Cat. No.: B159700

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal Safety Data Sheet (SDS). A specific SDS for
Chloro(dicyclohexylphenylphosphine)gold(l) is not readily available. The information herein
is a compilation of data from structurally similar compounds, general laboratory safety
practices, and available scientific literature. All personnel handling this compound must be
adequately trained in the safe handling of potentially hazardous and air-sensitive materials.

Introduction

Chloro(dicyclohexylphenylphosphine)gold(l), with the chemical formula C1sH26AuCIP, is a
gold(l) complex that finds application in catalysis and organometallic chemistry.[1] Its structural
analogue, Chloro(triphenylphosphine)gold(l), is a well-studied compound, and its safety profile
provides the primary basis for the handling precautions outlined in this guide. The presence of
the dicyclohexylphenylphosphine ligand may influence the specific reactivity and toxicology of
the target compound. This guide aims to provide a comprehensive overview of the known
properties and recommended safety procedures.

Hazard Identification and Classification

Based on the data for the structurally similar Chloro(triphenylphosphine)gold(l), the primary
hazards are anticipated to be:
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 Skin Irritation: May cause skin irritation upon contact.
» Eye Irritation: May cause serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation if inhaled.

It is crucial to handle this compound with appropriate personal protective equipment to
minimize exposure.

Physical and Chemical Properties

A comparison of the known physical and chemical properties of
Chloro(dicyclohexylphenylphosphine)gold(l) and its triphenylphosphine analogue is
presented below.

Chloro(dicyclohexylphenyl Chloro(triphenylphosphine

Property )

phosphine)gold(l) )gold(l)
Molecular Formula CisHz26AUCIP CisHisAuCIP
Molecular Weight 506.8 g/mol [1] 494.71 g/mol
Appearance Solid Colorless solid
Crystal System Orthorhombic[1] Orthorhombic

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling
Chloro(dicyclohexylphenylphosphine)gold(l).
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area or a fume hood. If
) ) dusts are generated, a NIOSH-approved
Respiratory Protection ) ) ] ]
respirator with a particulate filter may be

necessary.

Handling and Storage

Handling:

¢ Air and Moisture Sensitivity: Phosphine ligands can be sensitive to oxidation. While this
gold(l) complex is likely more stable than the free phosphine, it is good practice to handle it
under an inert atmosphere (e.g., argon or nitrogen), especially for long-term storage or for
reactions sensitive to oxidation.

o Containment: Handle in a well-ventilated fume hood to minimize inhalation of any dust.
» Avoid Contact: Prevent contact with skin, eyes, and clothing.

 Ignition Sources: Keep away from heat, sparks, and open flames.

Storage:

o Container: Store in a tightly sealed, properly labeled container.

o Atmosphere: For long-term stability, store under an inert atmosphere.

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

Experimental Protocols
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General Workflow for Handling Air-Sensitive Gold(l)
Phosphine Complexes

The following diagram outlines a general workflow for handling air-sensitive solids like
Chloro(dicyclohexylphenylphosphine)gold(l).
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General workflow for handling air-sensitive gold(l) phosphine complexes.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact . . o
clothing. Seek medical attention if irritation

develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.
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Stability and Reactivity

o Reactivity: Gold(l) phosphine complexes are generally stable but can undergo ligand
exchange reactions. They may be sensitive to strong oxidizing agents.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, phosphorus oxides, hydrogen chloride gas, and gold fumes.

Disposal Considerations

Waste containing gold compounds should be treated as hazardous waste.

e Segregation: Collect all waste containing Chloro(dicyclohexylphenylphosphine)gold(l) in
a dedicated, labeled, and sealed container.

e Disposal: Dispose of the waste through a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for the disposal of heavy metal and
organophosphorus compounds.

The following diagram illustrates the decision process for the disposal of gold-containing
chemical waste.
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Gold-Containing Waste Generated

Is the waste liquid or solid?

Collect in a labeled, sealed liquid waste container

Collect in a labeled, sealed solid waste container
Does the waste contain halogenated solvents?

Segregate as Halogenated Organic Waste Segregate as Non-Halogenated Organic Waste

Dispose through a licensed hazardous waste facility

Click to download full resolution via product page

Decision process for the disposal of gold-containing chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of
Chloro(dicyclohexylphenylphosphine)gold(l)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b159700#safety-and-handling-precautions-for-
chloro-dicyclohexylphenylphosphine-gold-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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